Cas no 1129-90-4 (Cyclododecyne)

• Product Name: Cyclododecyne
• CAS No: 1129-90-4
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 184281
• PubChem ID: 136909
• Update Time: 2025-04-19

Cyclododecyne Chemical and Physical Properties

Names and Identifiers

• Cyclododecyne
• 1129-90-4
• 1-Cyclododecyne
• 1-Cyclododecyne #
• BYDOJAHKOHCERE-UHFFFAOYSA-N
• Q27117279
• DTXSID30150209
• CHEBI:37819

• Inchi： 1S/C12H20/c1-2-4-6-8-10-12-11-9-7-5-3-1/h1-10H2
• InChI Key： BYDOJAHKOHCERE-UHFFFAOYSA-N
• SMILES： C1CCCCC#CCCCCC1

Computed Properties

• Exact Mass: 164.1566
• Monoisotopic Mass: 164.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.85
• Boiling Point: 247.7°Cat760mmHg
• Flash Point: 95°C
• Refractive Index: 1.471
• PSA: 0